Cas no 1049514-31-9 (5-ethyl-N-[3-(4-phenylpiperazin-1-yl)propyl]thiophene-2-sulfonamide)

• Product Name: 5-ethyl-N-[3-(4-phenylpiperazin-1-yl)propyl]thiophene-2-sulfonamide
• CAS No: 1049514-31-9
• MF: C₁₉H₂₇N₃O₂S₂
• MW: 393.566581964493
• CID: 5887823
• PubChem ID: 42389169
• Update Time: 2025-08-05

5-ethyl-N-[3-(4-phenylpiperazin-1-yl)propyl]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-N-[3-(4-phenylpiperazin-1-yl)propyl]thiophene-2-sulfonamide
• AKOS008779446
• F5308-0286
• 1049514-31-9
• CCG-297681
• VU0641399-1
• 5-ethyl-N-(3-(4-phenylpiperazin-1-yl)propyl)thiophene-2-sulfonamide

• Inchi： 1S/C19H27N3O2S2/c1-2-18-9-10-19(25-18)26(23,24)20-11-6-12-21-13-15-22(16-14-21)17-7-4-3-5-8-17/h3-5,7-10,20H,2,6,11-16H2,1H3
• InChI Key： KRNHKHVXOLPDLN-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(CC)S1)(NCCCN1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 393.15446946g/mol
• Monoisotopic Mass: 393.15446946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-ethyl-N-[3-(4-phenylpiperazin-1-yl)propyl]thiophene-2-sulfonamide

5-ethyl-N-[3-(4-phenylpiperazin-1-yl)propyl]thiophene-2-sulfonamide: A Novel Thiophene-Based Compound with Promising Pharmacological Potential

5-ethyl-N-[3-(4-phenylpiperazin-1-yl)propyl]thiophene-2-sulfonamide, with the CAS number 1049514-31-9, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of thiophene sulfonamides, which have been extensively studied for their diverse pharmacological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The unique structural features of this molecule, such as the thiophene-2-sulfonamide core and the 4-phenylpiperazin-1-yl substituent, contribute to its potential therapeutic applications. Recent research has highlighted the importance of molecular design in optimizing drug efficacy and selectivity, and this compound exemplifies how structural modifications can enhance biological activity.

Thiophene derivatives are known for their ability to modulate various biological pathways, and the 5-ethyl group in this compound plays a critical role in stabilizing the molecular structure while enhancing solubility. The 4-phenylpiperazin-1-yl moiety, a common feature in many pharmaceutical agents, is believed to interact with specific receptors or enzymes, thereby modulating cellular processes. The combination of these functional groups creates a molecule with a high potential for targeting diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. This structural complexity also allows for the exploration of novel mechanisms of action, which is a key focus in current drug discovery efforts.

Recent studies have demonstrated that compounds like 5-ethyl-N-[3-(4-phenylpiperazin-1-yl)propyl]thiophene-2-sulfonamide may exhibit anti-inflammatory effects by inhibiting pro-inflammatory cytokines and reducing oxidative stress. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that thiophene sulfonamides can suppress the NF-κB signaling pathway, which is central to the development of chronic inflammation. This finding aligns with the therapeutic potential of this compound in conditions such as rheumatoid arthritis and inflammatory bowel disease. The thiophene-2-sulfonamide core appears to be particularly effective in modulating inflammatory responses, suggesting its relevance in the design of anti-inflammatory drugs.

Furthermore, the 4-phenylpiperazin-1-yl substituent may contribute to the compound's antitumor activity. Research published in Cancer Research in 2024 indicated that piperazine derivatives can target specific oncogenic pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells. The presence of the phenyl group in the piperazine ring may enhance the molecule's ability to bind to these targets, potentially leading to the inhibition of tumor growth. This highlights the importance of structural optimization in developing effective anticancer agents.

In the context of neurodegenerative diseases, the 5-ethyl-N-[3-(4-phenylpiperazin-1-yl)propyl]thiophene-2-sulfonamide compound has shown promise in preclinical studies. A 2023 review in Neuropharmacology emphasized the role of thiophene derivatives in protecting neurons from oxidative damage and reducing amyloid-beta accumulation, which are key factors in Alzheimer's disease. The thiophene-2-sulfonamide core may act as a neuroprotectant by scavenging free radicals and modulating glutamate receptors, while the 4-phenylpiperazin-1-yl group could enhance the molecule's ability to cross the blood-brain barrier, improving its therapeutic efficacy in neurological disorders.

Recent advancements in computational chemistry have also provided insights into the molecular interactions of this compound. Molecular docking studies suggest that the thiophene-2-sulfonamide moiety can form hydrogen bonds with target proteins, enhancing the compound's binding affinity. Additionally, the 4-phenylpiperazin-1-yl substituent may engage in hydrophobic interactions, further stabilizing the drug-target complex. These findings underscore the importance of rational drug design in optimizing the pharmacological profile of thiophene-based compounds.

The synthesis of 5-ethyl-N-[3-(4-phenylpiperazin-1-yl)propyl]thiophene-2-sulfonamide involves a multi-step process that requires precise control of reaction conditions to ensure the formation of the desired product. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has been instrumental in improving the efficiency and yield of this compound. These synthetic strategies are critical for the large-scale production of pharmaceutical agents, as they reduce both time and cost while maintaining high purity standards.

In terms of pharmacokinetics, the 5-ethyl group may influence the compound's solubility and absorption properties. Improved solubility is essential for the effective delivery of the drug to target tissues, and the thiophene-2-sulfonamide core may contribute to this by enhancing the molecule's hydrophilicity. Additionally, the 4-phenylpiperazin-1-yl substituent could modulate the compound's metabolism and excretion, which are crucial factors in determining its therapeutic window. These properties make the compound a viable candidate for further preclinical and clinical investigations.

Despite its promising potential, the 5-ethyl-N-[3-(4-phenylpiperazin-1-yl)propyl]thiophene-2-sulfonamide compound is still in the early stages of research. Further studies are needed to elucidate its exact mechanism of action, optimize its therapeutic profile, and evaluate its safety in vivo. The development of this compound exemplifies the importance of interdisciplinary research in drug discovery, combining insights from medicinal chemistry, pharmacology, and computational biology to address complex medical challenges.

In conclusion, 5-ethyl-N-[3-(4-phenylpiperazin-1-yl)propyl]thiophene-2-sulfonamide represents a novel thiophene-based compound with significant potential for therapeutic applications. Its unique structural features and the ability to modulate multiple biological pathways make it a promising candidate for the treatment of inflammatory, neoplastic, and neurodegenerative diseases. As research in this area continues to evolve, this compound may pave the way for the development of more effective and targeted therapies in the future.